Cas no 824938-67-2 (Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-)

• Product name: Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-
• CAS No: 824938-67-2
• MF: C₁₀H₁₄NO₂SBr
• MW: 292.19266
• CID: 690319
• PubChem ID: 71418408

Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-
• N-benzyl-2-bromo-2-methylsulfonylethanamine
• DTXSID90837721
• 824938-67-2
• N-Benzyl-2-bromo-2-(methanesulfonyl)ethan-1-amine

• Inchi： InChI=1S/C10H14BrNO2S/c1-15(13,14)10(11)8-12-7-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
• InChI Key： CWNPTIBKEQOYEN-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C(CNCC1=CC=CC=C1)Br

Computed Properties

• Exact Mass: 290.99286g/mol
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų
• XLogP3: 1.6